Cas no 850905-66-7 (2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(2,4-dimethoxyphenyl)acetamide)

• Product Name: 2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(2,4-dimethoxyphenyl)acetamide
• CAS No: 850905-66-7
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 6467211
• Update Time: 2025-05-30

2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(2,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(2,4-dimethoxyphenyl)acetamide
• Acetamide, N-(2,4-dimethoxyphenyl)-2-[[1,2,3,4-tetrahydro-1-oxo-2-(phenylmethyl)-5-isoquinolinyl]oxy]-

• Inchi： 1S/C26H26N2O5/c1-31-19-11-12-22(24(15-19)32-2)27-25(29)17-33-23-10-6-9-21-20(23)13-14-28(26(21)30)16-18-7-4-3-5-8-18/h3-12,15H,13-14,16-17H2,1-2H3,(H,27,29)
• InChI Key： AJZLLYUBZIWISU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)COC1=CC=CC2=C1CCN(CC1=CC=CC=C1)C2=O

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 714.8±60.0 °C(Predicted)
• pka: 11.97±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(2,4-dimethoxyphenyl)acetamide

Compound CAS No. 850905-66-7: 2-(2-Benzyl-1-Oxo-1,2,3,4-Tetrahydroisoquinolin-5-Yl)Oxy-N-(2,4-Dimethoxyphenyl)Acetamide

The compound CAS No. 850905-66-7, also known as 2-(2-Benzyl-1-Oxo-1,2,3,4-Tetrahydroisoquinolin-5-Yl)Oxy-N-(2,4-Dimethoxyphenyl)Acetamide, is a complex organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule incorporates a benzyl group attached to a tetrahydroisoquinoline moiety, which is further connected to an acetamide group via an ether linkage. The presence of the 2,4-dimethoxyphenyl group adds complexity and functional diversity to the molecule.

Recent advancements in medicinal chemistry have highlighted the importance of isoquinoline derivatives in targeting various disease states. For instance, studies have shown that such compounds can exhibit potent anti-inflammatory and antioxidant properties due to their ability to modulate key cellular pathways. The benzyl and dimethoxyphenyl groups in this compound are particularly significant as they contribute to its pharmacokinetic profile and bioavailability. These groups enhance the molecule's solubility and stability, making it a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including Suzuki coupling and nucleophilic substitution reactions, to construct the isoquinoline core and functionalize it with the desired substituents. The integration of advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the structural integrity of the compound.

In terms of pharmacological activity, this compound has demonstrated remarkable potential in inhibiting key enzymes associated with neurodegenerative diseases. For example, studies conducted using in vitro models have shown that it can effectively suppress the activity of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. Additionally, preliminary in vivo experiments suggest that it may exhibit neuroprotective effects by reducing oxidative stress and inflammation in animal models.

The development of this compound has also been influenced by computational chemistry approaches. Molecular docking studies have revealed that it can bind effectively to target proteins with high affinity, suggesting its potential as a lead compound for drug design. Furthermore, machine learning algorithms have been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for determining its suitability as a drug candidate.

Despite its promising attributes, further research is required to fully elucidate its mechanism of action and safety profile. Preclinical studies are currently underway to assess its toxicity and efficacy in more advanced animal models. If successful, this compound could pave the way for the development of novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, CAS No. 850905-66-7 represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse functional groups make it a valuable tool for exploring new therapeutic avenues. As research continues to unfold, this compound has the potential to contribute significantly to the treatment of various diseases, thereby enhancing human health and well-being.